Cas no 67030-62-0 (2-[[(3a,5b,7a,12a)-7,12-dihydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-ethanesulfonic acid)

• Product Name: 2-[[(3a,5b,7a,12a)-7,12-dihydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-ethanesulfonic acid
• CAS No: 67030-62-0
• MF: C₂₆H₄₅NO₁₀S₂
• MW: 595.766206502914
• CID: 965238
• PubChem ID: 14454428
• Update Time: 2025-04-19

2-[[(3a,5b,7a,12a)-7,12-dihydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-ethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(3a,5b,7a,12a)-7,12-dihydroxy-24-oxo-3-(sulfooxy)cholan-24-yl]amino]-ethanesulfonic acid
• LogP
• 2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonic acid
• 3-Sulfocholyl Taurine
• PD017017
• DTXSID501311227
• N-(3alpha,7alpha,12alpha-trihydroxy-5beta-cholan-24-oyl)-taurine 3-sulfate
• CHEBI:166740
• N-(3alpha-sulfooxy-7alpha,12alpha-dihydroxy-5beta-cholan-24-oyl)-taurine
• LMST05020031
• 2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-sulooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulonic acid
• Taurocholic acid 3-sulfate
• ST 24:1;O5;T;S
• Taurocholate 3-sulfate
• 67030-62-0

• Inchi： 1S/C26H45NO10S2/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36)/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-/m1/s1
• InChI Key： LKTXOQJJFLAZRW-HZAMXZRMSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1CC[C@@]2(C)[C@@H](C1)C[C@H]([C@@H]1[C@@H]2C[C@@H]([C@]2(C)[C@@H]([C@H](C)CCC(NCCS(=O)(=O)O)=O)CC[C@H]21)O)O

Computed Properties

• Exact Mass: 595.24865
• Monoisotopic Mass: 595.24848898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 204Ų

Experimental Properties

• PSA: 187.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Taurinated bile acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Taurinated bile acids and derivatives